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Compound of Interest

Compound Name: 1,3-Dioxolane-4,4,5,5-d4

CAS No.: 42219-54-5

Cat. No.: B562772

Get Quote

Advanced Characterization, Synthesis, and Application in Cationic Polymerization

Executive Summary
1,3-Dioxolane-4,4,5,5-d4 is the tetradeuterated isotopologue of 1,3-dioxolane, a cyclic acetal

widely utilized as a solvent, comonomer, and reagent. Unlike its proteo-analog, the d4-variant

possesses a fully deuterated ethylene bridge, rendering the C4 and C5 positions NMR-silent in

proton spectroscopy. This unique property makes it an indispensable tool for mechanistic

elucidation in Cationic Ring-Opening Polymerization (CROP) and as a stable internal standard

in metabolic profiling.[1]

This guide moves beyond basic datasheet parameters to provide a self-validating synthesis

workflow, spectroscopic interpretation, and a mechanistic breakdown of its behavior in

polymerization.[1]

Chemical Identity & Physical Properties[1][2][3][4][5]
[6]
The physical behavior of the d4-isotopologue closely mimics the non-deuterated parent, with

slight deviations in density and boiling point due to the kinetic isotope effect and mass
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difference.

Property Value / Description Notes

Chemical Name 1,3-Dioxolane-4,4,5,5-d4

CAS Number 42219-54-5

Molecular Formula

Molecular Weight 78.11 g/mol +4.03 Da vs. Proteo (74.08)

Appearance Clear, colorless liquid Ethereal odor

Boiling Point ~78 °C Atmospheric pressure

Density ~1.12 g/mL
Estimated (Proteo is 1.06

g/mL)

Solubility Miscible in water, THF, ether Hygroscopic

Stability Prone to peroxide formation Requires BHT stabilization

Synthesis & Manufacturing Protocol
Objective: Synthesis of 1,3-Dioxolane-4,4,5,5-d4 via acid-catalyzed acetalization.

The "Self-Validating" Workflow
As a senior scientist, I recommend the condensation of Ethylene Glycol-d4 with

Paraformaldehyde rather than aqueous formaldehyde. Aqueous formalin introduces excess

water, shifting the equilibrium toward hydrolysis.[1] Using paraformaldehyde in a non-polar

solvent (Toluene or Benzene) allows for the continuous removal of water via a Dean-Stark trap,

driving the reaction to completion (Le Chatelier's principle).

Reagents:

Ethylene Glycol-d4 (99 atom % D)[1]

Paraformaldehyde (Reagent grade)[1]
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p-Toluenesulfonic acid (p-TsOH) - Catalyst[1][2]

Toluene - Solvent/Entrainer

Protocol:

Setup: Equip a round-bottom flask with a magnetic stir bar, Dean-Stark trap, and reflux

condenser.

Charge: Add Ethylene Glycol-d4 (1.0 eq), Paraformaldehyde (1.1 eq), and p-TsOH (0.01 eq)

to the flask. Add Toluene (approx. 5 mL per gram of glycol).[1]

Reflux: Heat the mixture to reflux (~110°C). As the reaction proceeds, water will separate in

the Dean-Stark trap.

Endpoint: The reaction is complete when water collection ceases (typically 2-4 hours).[1]

Neutralization: Cool to RT. Add a small amount of solid

to neutralize the acid catalyst.[1] This prevents reversal of the reaction during distillation.[1]

Purification: Fractionally distill the mixture. The product (bp 78°C) will distill after the

toluene/water azeotrope is cleared.[1]

Stabilization: Add 75 ppm BHT (Butylated hydroxytoluene) to the distillate immediately to

inhibit peroxide formation.
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Figure 1: Acid-catalyzed synthesis workflow utilizing azeotropic distillation to drive the

equilibrium toward the cyclic acetal.

Spectroscopic Characterization (Quality Control)
To validate the isotopic purity of the synthesized material, NMR is the primary tool. The

absence of specific signals confirms the d4-structure.

Proton NMR ( -NMR)
In non-deuterated 1,3-dioxolane, two distinct signals are observed:

4.85 ppm (Singlet, 2H): Protons on C2 (Acetal carbon).[1]

3.85 ppm (Singlet, 4H): Protons on C4/C5 (Ethylene bridge).[1]

In 1,3-Dioxolane-4,4,5,5-d4:

4.85 ppm: Remains visible (Singlet, 2H).[1] The C2 position is not deuterated.[1]

3.85 ppm:Silent. The disappearance of this peak is the primary confirmation of successful
synthesis.[1] Any residual signal here indicates incomplete deuteration or proton exchange.
[1]

Carbon NMR ( -NMR)
C2 (Acetal): Appears as a singlet at ~95 ppm.[1]

C4/C5 (Ethylene): Appears at ~64 ppm.[1] Due to coupling with deuterium (

), this signal splits into a quintet (or septet depending on resolution) and decreases
significantly in intensity due to the lack of Nuclear Overhauser Effect (NOE) and splitting.[1]

Applications: Cationic Ring-Opening Polymerization
(CROP)
The most sophisticated application of 1,3-dioxolane-d4 is in polymer science, specifically as a

mechanistic probe in Cationic Ring-Opening Polymerization (CROP).
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The Mechanism: ACE vs. AM
Polymerization of dioxolane proceeds via two competing mechanisms:

Active Chain End (ACE): The growing chain carries a positive charge (oxonium ion) at the

end.[1]

Activated Monomer (AM): The monomer is protonated and attacks a neutral chain end

(hydroxyl group).[1]

Researchers use the d4-analog to track "scrambling."[1] If the polymer backbone retains the

distinct

blocks without randomization, the reaction is proceeding cleanly. If the deuterium signals in
NMR become complex multiplets, it indicates transacetalization (chain transfer to polymer),
where the active center attacks an ether linkage in the middle of a formed chain, scrambling
the sequence.

Mechanistic Pathway Diagram[1]
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Click to download full resolution via product page

Figure 2: Competition between Active Chain End (ACE) and Activated Monomer (AM)

mechanisms. Transacetalization leads to randomization of the d4-blocks.

Handling & Safety: The Peroxide Threat
As a cyclic ether, 1,3-dioxolane-d4 is susceptible to autoxidation upon exposure to air, forming

potentially explosive peroxides.[1]

Storage: Must be stored under an inert atmosphere (Argon or Nitrogen) in amber glass.

Testing: Before distillation or high-temperature use, test for peroxides using KI starch paper.

[1]

Inhibition: Commercial samples should always contain BHT (2,6-Di-tert-butyl-4-

methylphenol).[1]

Flash Point: The flash point is low (~2°C).[1] Use spark-proof equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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